Cas no 74965-49-4 (1,2,4-Thiadiazolidin-3-one,2-(1,1-dimethylethyl)-, 1,1-dioxide)

1,2,4-Thiadiazolidin-3-one,2-(1,1-dimethylethyl)-, 1,1-dioxide Properties

Names and Identifiers

• 1,2,4-Thiadiazolidin-3-one,2-(1,1-dimethylethyl)-, 1,1-dioxide
• 2-tert-butyl-1,1-dioxo-1,2,4-thiadiazolidin-3-one
• 2-tert-butyl-1,2,4-thiadiazolin-3-one-1,1-dioxide
• AC1L7BB7
• NSC329378
• 74965-49-4
• DTXSID30318382
• NSC-329378
• +Expand

• InChIKey： FYAJSTPRTOWXTB-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H12N2O3S/c1-6(2,3)8-5(9)7-4-12(8,10)11/h4H2,1-3H3,(H,7,9)
• SMILES： CC(C)(C)N1C(=O)NCS1(=O)=O

Computed Properties

• Exact Mass: 192.05696
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 192.057
• Heavy Atom Count: 12
• Complexity: 296
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• LogP: 1.44490
• PSA: 66.48
• Refractive Index: 1.521
• Density: 1.324